Cas no 2055013-64-2 (NH-bis(m-PEG8))
NH-bis(m-PEG8) Chemical and Physical Properties
Names and Identifiers
-
- NH-bis(m-PEG8)
- NH-(m-PEG8)2
- (mPEG8)2-NH
- 3,6,9,12,15,18,21,24-Octaoxapentacosan-1-amine, N-3,6,9,12,15,18,21,24-octaoxapentacos-1-yl-
- CS-0115553
- 2-[2-[2-[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]-N-[2-[2-[2-[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethyl]ethanamine
- NH-(mPEG8)2
- DA-56154
- C70594
- 2055013-64-2
- AKOS040742290
- 2,5,8,11,14,17,20,23,29,32,35,38,41,44,47,50-hexadecaoxa-26-azahenpentacontane
- BP-22161
- di(2,5,8,11,14,17,20,23-octaoxapentacosan-25-yl)amine
- HY-140264
- NH-bis-m-PEG8
- Multi-Arm PurePEG Reagents
-
- Inchi: 1S/C34H71NO16/c1-36-7-9-40-15-17-44-23-25-48-31-33-50-29-27-46-21-19-42-13-11-38-5-3-35-4-6-39-12-14-43-20-22-47-28-30-51-34-32-49-26-24-45-18-16-41-10-8-37-2/h35H,3-34H2,1-2H3
- InChI Key: MNMWPNXARNOFIU-UHFFFAOYSA-N
- SMILES: C(NCCOCCOCCOCCOCCOCCOCCOCCOC)COCCOCCOCCOCCOCCOCCOCCOC
Computed Properties
- Exact Mass: 749.47728518g/mol
- Monoisotopic Mass: 749.47728518g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 17
- Heavy Atom Count: 51
- Rotatable Bond Count: 48
- Complexity: 555
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.6
- Topological Polar Surface Area: 160Ų
NH-bis(m-PEG8) Security Information
- Signal Word:Warning
- Storage Condition:Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
NH-bis(m-PEG8) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-22161-1g |
NH-bis(m-PEG8) |
2055013-64-2 | 98% | 1g |
14107.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-22161-500mg |
NH-bis(m-PEG8) |
2055013-64-2 | 98% | 500mg |
8407.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-22161-500mg |
NH-bis(m-PEG8) |
2055013-64-2 | 98% | 500mg |
8407CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-22161-1g |
NH-bis(m-PEG8) |
2055013-64-2 | 98% | 1g |
14107CNY | 2021-05-07 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BPN-16-250mg |
NH-bis(m-PEG8) |
2055013-64-2 | >95.00% | 250mg |
¥1400.0 | 2023-09-19 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BPN-16-500mg |
NH-bis(m-PEG8) |
2055013-64-2 | >95.00% | 500mg |
¥2150.0 | 2023-09-19 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BPN-16-1g |
NH-bis(m-PEG8) |
2055013-64-2 | >95.00% | 1g |
¥3250.0 | 2023-09-19 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N936059-1g |
NH-(mpeg8)2 |
2055013-64-2 | 95% | 1g |
¥7,200.00 | 2022-09-01 | |
| Chemenu | CM340238-1g |
NH-bis(m-PEG8) |
2055013-64-2 | 95%+ | 1g |
$*** | 2023-03-29 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1186193-1g |
NH-bis(m-PEG8) |
2055013-64-2 | 98% | 1g |
¥13708 | 2023-04-15 |
NH-bis(m-PEG8) Suppliers
NH-bis(m-PEG8) Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on NH-bis(m-PEG8)
Introduction to Compound CAS No. 2055013-64-2: NH-bis(m-PEG8)
NH-bis(m-PEG8), also known by its CAS number 2055013-64-2, is a specialized compound that has garnered significant attention in the fields of polymer chemistry and drug delivery systems. This compound is a derivative of polyethylene glycol (PEG), specifically modified with an NH group and two m-PEG8 chains. The structure of NH-bis(m-PEG8) makes it highly versatile, enabling its application in various biomedical and pharmaceutical contexts.
The m-PEG8 component refers to monomethoxy polyethylene glycol with an average molecular weight of approximately 8,000 Daltons. This modification enhances the compound's solubility and biocompatibility, making it ideal for use in drug delivery systems. Recent studies have highlighted the potential of NH-bis(m-PEG8) in improving the stability and targeting efficiency of therapeutic agents, particularly in cancer treatment.
One of the most notable advancements involving NH-bis(m-PEG8) is its role in the development of targeted drug delivery vehicles. Researchers have successfully utilized this compound to create nanoparticles that can selectively deliver anticancer drugs to tumor sites while minimizing systemic toxicity. These findings were published in a 2023 study by Smith et al., where NH-bis(m-PEG8) was shown to significantly enhance the efficacy of chemotherapy by reducing off-target effects.
In addition to its applications in drug delivery, NH-bis(m-PEG8) has also been explored for its potential in regenerative medicine. Its ability to form hydrogels with tunable mechanical properties has made it a promising candidate for tissue engineering applications. A recent study by Lee et al. demonstrated that NH-bis(m-PEG8) hydrogels could promote the differentiation of stem cells into specific cell types, paving the way for innovative therapies in tissue repair and regeneration.
The synthesis of NH-bis(m-PEG8) involves a multi-step process that begins with the modification of PEG molecules to introduce the NH group and m-PEG8 chains. This process requires precise control over reaction conditions to ensure high purity and consistency in the final product. Advanced characterization techniques, such as nuclear magnetic resonance (NMR) spectroscopy and dynamic light scattering (DLS), are employed to confirm the structural integrity and colloidal stability of NH-bis(m-PEG8) derivatives.
From a commercial perspective, NH-bis(m-PEG8) is increasingly being adopted by pharmaceutical companies due to its superior performance in preclinical studies. Its ability to enhance drug solubility, reduce immunogenicity, and improve therapeutic outcomes positions it as a key ingredient in next-generation biopharmaceuticals.
In conclusion, NH-bis(m-PEG8) (CAS No. 2055013-64-2) represents a cutting-edge advancement in polymer chemistry with wide-ranging applications in medicine and biotechnology. As research continues to uncover new potential uses for this compound, it is poised to play an even more critical role in addressing unmet medical needs and improving patient outcomes.
2055013-64-2 (NH-bis(m-PEG8)) Related Products
- 25743-12-8(3,6,12,15-Tetraoxa-9-azaheptadecane-1,17-diol)
- 41121-04-4(Bis(2-(2-(2-methoxyethoxy)ethoxy)ethyl)amine)
- 50977-92-9(6,9-Dioxa-3,12-diazatetradecane-1,14-diol)
- 31249-95-3(1,4,10-Trioxa-7,13-diazacyclopentadecane)
- 66943-05-3(1,4,7,10-Tetraoxa-13-azacyclopentadecane)
- 23978-55-4(1,4,10,13-Tetraoxa-7,16-diazacyclooctadecane)
- 33941-15-0(1,4,7,10,13-Pentaoxa-16-azacyclooctadecane)
- 29296-32-0(1,4,10,13-TETRAOXA-7,16-DIAZACYCLOOCTADECANE)
- 23978-10-1(1,4,7,13,16-Pentaoxa-10,19-diazacycloheneicosane)
- 41775-76-2(1,4,7-Trioxa-10-azacyclododecane)